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Compound Name:
3-Chloro-N-cyclohexyl-5-

fluorobenzamide

Cat. No.: B8031901

Get Quote

LC-MS Fragmentation Guide: 3-Chloro-N-
cyclohexyl-5-fluorobenzamide
Executive Summary & Structural Context
3-Chloro-N-cyclohexyl-5-fluorobenzamide is a halogenated benzamide derivative.[1][2][3]

While often encountered as a chemical building block, its structural homology to the AH-7921

class of synthetic opioids makes it a critical target for forensic and pharmaceutical impurity

profiling.

This guide compares the fragmentation behavior of this specific fluorinated/chlorinated analog

against established benzamide standards. The presence of the 3-chloro and 5-fluoro

substituents on the benzene ring creates a unique isotopic and mass-defect signature that

distinguishes it from positional isomers and non-halogenated analogs.
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Property Detail

CAS Number 1881330-78-4

Formula C₁₃H₁₅ClFNO

Monoisotopic Mass 255.0826 Da

Precursor Ion [M+H]⁺ m/z 256.0904

Isotopic Pattern
Distinct ³⁵Cl/³⁷Cl ratio (3:[3][4][5]1) visible in

parent and Cl-containing fragments.

LC-MS/MS Fragmentation Mechanics
The fragmentation of N-cyclohexylbenzamides under Electrospray Ionization (ESI) in Positive

Mode follows a predictable, charge-driven pathway dominated by amide bond cleavage.

Primary Fragmentation Pathway (CID)
Upon Collision-Induced Dissociation (CID), the protonated molecular ion [M+H]⁺ (m/z 256.09)

undergoes two competing mechanisms:

Acylium Ion Formation (Dominant): Cleavage of the amide C-N bond retains the charge on

the carbonyl carbon, generating the substituted benzoyl cation (acylium ion).

Fragment: [3-Cl-5-F-C₆H₃-CO]⁺

m/z:156.98 (Calculated: ~157)

Significance: This is the diagnostic "head group" ion. It confirms the substitution pattern on

the aromatic ring.

McLafferty-Type Rearrangement (Secondary): The cyclohexyl ring acts as an aliphatic donor.

A hydrogen transfer allows for the neutral loss of cyclohexene (82 Da), leaving the

protonated primary amide.

Fragment: [3-Cl-5-F-C₆H₃-CONH₃]⁺
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m/z:173.99 (Calculated: ~174)

Significance: Confirms the N-cyclohexyl moiety.[5][6]

Secondary Fragmentation
The benzoyl cation (m/z 157) further degrades via the neutral loss of Carbon Monoxide (CO, 28

Da).

Fragment: Phenyl cation [3-Cl-5-F-C₆H₃]⁺[3]

m/z:128.99 (Calculated: ~129)

Fragmentation Pathway Diagram
The following directed graph illustrates the causal fragmentation logic.
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Caption: ESI(+) fragmentation pathway of 3-Chloro-N-cyclohexyl-5-fluorobenzamide
showing primary acylium formation and secondary decarbonylation.
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Comparative Performance: Specificity vs.
Analogues
To validate the identity of this compound, it must be differentiated from structural analogues

such as AH-7921 (a scheduled opioid) and the non-halogenated core.

Comparative Ion Table

Feature
Target: 3-Cl-5-F-

Analog
Alternative: AH-7921

Alternative: N-

Cyclohexylbenzamid

e

Parent Ion [M+H]⁺ 256.09 329.12 204.14

Key Base Peak 157.0 (Acylium)
173.0

(Dichlorobenzoyl)
105.0 (Benzoyl)

Secondary Ion 129.0 (Phenyl)
145.0

(Dichlorophenyl)
77.0 (Phenyl)

Amide Fragment 174.0
N/A (Complex amine

loss)
122.0

Halogen Signature
Cl + F (Mass defect

~0.[1][2][3][4][5][7]8)

2 × Cl (Isotope cluster

distinct)
None

Analysis:

Differentiation from AH-7921: AH-7921 contains a dimethylamino-methyl group on the

cyclohexyl ring. Its fragmentation yields a characteristic m/z 173 (3,4-dichlorobenzoyl) ion.

The target molecule yields m/z 157, clearly distinguishing the two based on the halogen

pattern (Cl/F vs Cl/Cl) and the benzoyl core mass.

Differentiation from Isomers: Positional isomers (e.g., 2-chloro-4-fluoro) will yield identical

m/z values. Differentiation requires chromatographic separation (Retention Time) or subtle

differences in relative ion abundance ratios (e.g., ortho-substituted benzamides often show

enhanced water loss effects).
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To reproduce these results, use the following self-validating LC-MS/MS workflow.

A. Sample Preparation[8][9][10][11][12]
Stock Solution: Dissolve 1 mg of standard in 1 mL Methanol (1 mg/mL).

Working Standard: Dilute to 1 µg/mL in 50:50 Methanol:Water + 0.1% Formic Acid.

Self-Check: Ensure the solution is clear. Precipitation indicates poor solubility; add more

Methanol if necessary.

B. LC-MS Conditions (Q-TOF / Triple Quad)
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid.[8]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[8]

Gradient:

0-1 min: 5% B (Isocratic hold)

1-8 min: 5% -> 95% B (Linear ramp)

8-10 min: 95% B (Wash)

Flow Rate: 0.3 mL/min.[8]

Ionization: ESI Positive Mode.

Capillary Voltage: 3500 V.

Gas Temp: 300°C.

C. MS/MS Acquisition Parameters
Precursor Isolation: m/z 256.1 (Width 1.3 Da).

Collision Energy (CE):
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Screening: Ramp 10–40 eV.

Targeted (MRM):

Transition 1 (Quant): 256.1 -> 157.0 (CE ~20 eV).

Transition 2 (Qual): 256.1 -> 129.0 (CE ~35 eV).

Transition 3 (Qual): 256.1 -> 174.0 (CE ~15 eV).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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